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Compound of Interest

Compound Name: 4-Fluorophenyl isocyanate

Cat. No.: B073906 Get Quote

An In-depth Technical Guide to 4-Fluorophenyl Isocyanate (CAS: 1195-45-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluorophenyl isocyanate (CAS Number: 1195-45-5) is a versatile and highly reactive

organofluorine compound.[1][2] It is a key building block in organic synthesis, recognized for

the unique reactivity of its isocyanate functional group (-N=C=O).[2] This compound serves as

a crucial intermediate in the production of a wide array of chemical entities, including

pharmaceuticals, agrochemicals, and advanced polymers.[1][2][3]

The presence of a fluorine atom on the phenyl ring significantly influences the molecule's

electronic properties and lipophilicity. This feature is particularly valuable in medicinal chemistry

for the development of fluorinated drugs, which can exhibit improved metabolic stability,

bioavailability, and therapeutic efficacy.[1][2] Consequently, 4-fluorophenyl isocyanate is a

reagent of great interest for professionals engaged in drug discovery and the synthesis of novel

bioactive molecules.[1]

This guide provides a comprehensive overview of its chemical and physical properties,

spectroscopic data, reactivity, synthesis protocols, and applications, with a focus on its role in

modern chemical research and development.
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4-Fluorophenyl isocyanate is a colorless to light yellow liquid under standard conditions.[4][5]

[6] It is characterized by a strong, irritating odor and is known to be a lachrymator.[7][8][9] Key

identifiers and physical properties are summarized below.

Table 1: Physical and Chemical Properties of 4-Fluorophenyl Isocyanate

Property Value Source(s)

CAS Number 1195-45-5
[1][2][4][5][7][8][9][10][11][12]

[13][14][15]

Molecular Formula C₇H₄FNO [1][2][8][10][12][15]

Molecular Weight 137.11 g/mol [1][4][5][8][10][12][13]

Appearance
Clear colorless to light yellow

liquid
[2][4][6]

Density 1.206 g/mL at 25 °C [4][6][13][14][16]

Boiling Point 55 °C at 8 mmHg [4][6][13][14][16]

68 °C at 15 Torr [7][17]

75-77 °C at 20 Torr [12]

Flash Point 52 °C (127 °F) [5][6][14][17]

Refractive Index (n20/D) 1.5141 [4][6][13][14][16]

Water Solubility Decomposes [6][14][17]

Synonyms

1-Fluoro-4-

isocyanatobenzene, p-

Fluorophenyl isocyanate

[12][14]

SMILES String O=C=NC1=CC=C(F)C=C1 [4][12]

InChI Key
DSVGFKBFFICWLZ-

UHFFFAOYSA-N
[4][12]
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The structural identity of 4-fluorophenyl isocyanate is confirmed through various

spectroscopic techniques. Spectroscopic data is available from multiple sources.[18][19][20]

[21] The characteristic strong absorption band for the isocyanate group in the IR spectrum is a

key identifier.

Table 2: Spectroscopic Data for 4-Fluorophenyl Isocyanate

Technique Key Features / Data Source(s)

¹H NMR
Spectrum available in CDCl₃

solvent.
[19][21][22]

¹³C NMR

Spectrum available. Aromatic

carbons and the isocyanate

carbon (-NCO) are identifiable.

[20][22]

IR Spectroscopy

Strong, characteristic

absorption band for the

isocyanate (-N=C=O) group

around 2280 cm⁻¹.

[22]

Mass Spectrometry
Molecular Ion Peak (M⁺) at

m/z = 137.
[22]

Synthesis and Reactivity
The synthetic utility of 4-fluorophenyl isocyanate stems from the high electrophilicity of the

central carbon atom in the isocyanate group. This makes it highly susceptible to nucleophilic

attack, forming the basis for its primary reactions.

Synthesis of 4-Fluorophenyl Isocyanate
The compound is typically synthesized from 4-fluoroaniline. A common laboratory and industrial

method involves the reaction of the parent amine with phosgene or a safer phosgene

equivalent, such as triphosgene.[22]
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Reactants

Products

4-Fluoroaniline

Reaction
(in Dichloromethane)

Triphosgene
(Phosgene Equivalent)

4-Fluorophenyl isocyanate HCl (byproduct)

Nucleophiles

Products

4-Fluorophenyl
isocyanate

Primary/Secondary Amine
(R-NH₂ or R₂NH)

+

Alcohol
(R-OH)

+

Substituted Urea

 Forms

Carbamate (Urethane)

 Forms
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Start

Dissolve amine
in anhydrous solvent

Cool to 0 °C
(Inert Atmosphere)

Add 4-Fluorophenyl
Isocyanate dropwise

Warm to RT,
stir for 1-3h

Monitor reaction
(TLC or IR)

Isolate crude product
(Filtration or Evaporation)

Purify product
(Recrystallization or Chromatography)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. netascientific.com [netascientific.com]

3. sanyingpu.com [sanyingpu.com]

4. 对氟苯基异氰酸酯 99% | Sigma-Aldrich [sigmaaldrich.com]

5. AB116852 | CAS 1195-45-5 – abcr Gute Chemie [abcr.com]

6. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]

7. fishersci.com [fishersci.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

10. 4-Fluorophenyl isocyanate | C7H4FNO | CID 70955 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. aksci.com [aksci.com]

12. CAS Common Chemistry [commonchemistry.cas.org]

13. 对氟苯基异氰酸酯 99% | Sigma-Aldrich [sigmaaldrich.com]

14. chemwhat.com [chemwhat.com]

15. usbio.net [usbio.net]

16. 4-Fluorophenyl isocyanate | 1195-45-5 [chemicalbook.com]

17. echemi.com [echemi.com]

18. 4-Fluorophenyl isocyanate(1195-45-5) 1H NMR [m.chemicalbook.com]

19. dev.spectrabase.com [dev.spectrabase.com]

20. dev.spectrabase.com [dev.spectrabase.com]

21. dev.spectrabase.com [dev.spectrabase.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b073906?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/46164
https://www.netascientific.com/cmx-46164-100g
https://www.sanyingpu.com/application/4-fluorophenyl-isocyanate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/f14335
https://abcr.com/de_en/ab116852
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8292434_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC119600250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/21568.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8292434_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8292434_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorophenyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorophenyl-isocyanate
https://aksci.com/sds/X5873_SDS.pdf
https://commonchemistry.cas.org/detail?cas_rn=1195-45-5
https://www.sigmaaldrich.com/HK/zh/product/aldrich/f14335
https://www.chemwhat.com/4-fluorophenyl-isocyanate-cas-1195-45-5/
https://www.usbio.net/biochemicals/432485/4-fluorophenyl-isocyanate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8292434.htm
https://www.echemi.com/products/pid_Seven6548-4-fluorophenylisocyanate.html
https://m.chemicalbook.com/SpectrumEN_1195-45-5_1HNMR.htm
https://dev.spectrabase.com/spectrum/HSwWPlA1CHL
https://dev.spectrabase.com/spectrum/A0InZcnHW7E
https://dev.spectrabase.com/spectrum/Gs3tvtHZilk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


22. asianpubs.org [asianpubs.org]

To cite this document: BenchChem. [4-Fluorophenyl isocyanate CAS number 1195-45-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073906#4-fluorophenyl-isocyanate-cas-number-
1195-45-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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